![molecular formula C9H20N2O3S B6632746 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide](/img/structure/B6632746.png)
3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as SR-127, which is a selective and potent inhibitor of the serotonin transporter. It has been found to have a significant impact on various physiological and biochemical processes in the body.
Mechanism of Action
The mechanism of action of 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide involves the inhibition of the serotonin transporter. This leads to an increase in the levels of serotonin in the synaptic cleft, which in turn has a significant impact on various physiological and biochemical processes in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and complex. It has been found to modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. It also has an impact on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress response.
Advantages and Limitations for Lab Experiments
The advantages of using 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide in lab experiments include its potency, selectivity, and specificity. It has been found to be effective in both in vitro and in vivo studies. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored.
Future Directions
There are several future directions for the research on 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide. One of the areas of interest is its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. It is also being studied for its potential use in the treatment of obesity and metabolic disorders. Another area of interest is the development of more potent and selective inhibitors of the serotonin transporter.
Synthesis Methods
The synthesis of 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide involves several steps. The first step is the preparation of 3-methoxypropan-1-amine, which is then reacted with piperidine to obtain 3-methoxy-N-(piperidin-3-yl)propan-1-amine. This compound is then reacted with sulfamic acid to obtain the final product, this compound.
Scientific Research Applications
3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide has been extensively studied for its potential therapeutic applications. It has been found to be effective in the treatment of various psychiatric disorders such as depression, anxiety, and obsessive-compulsive disorder. It has also been studied for its potential use in the treatment of drug addiction and alcoholism.
properties
IUPAC Name |
3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O3S/c1-14-6-3-7-15(12,13)11-9-4-2-5-10-8-9/h9-11H,2-8H2,1H3/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJDISUGQIYZMCF-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCS(=O)(=O)NC1CCCNC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCCCS(=O)(=O)N[C@H]1CCCNC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.